Cas no 1525457-63-9 (2-(1-phenylcyclopentyl)propanoic acid)

• Product Name: 2-(1-phenylcyclopentyl)propanoic acid
• CAS No: 1525457-63-9
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6104211
• PubChem ID: 59877274
• Update Time: 2025-06-12

2-(1-phenylcyclopentyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-phenylcyclopentyl)propanoic acid
• SCHEMBL14899045
• EN300-1870862
• 1525457-63-9

• Inchi： 1S/C14H18O2/c1-11(13(15)16)14(9-5-6-10-14)12-7-3-2-4-8-12/h2-4,7-8,11H,5-6,9-10H2,1H3,(H,15,16)
• InChI Key： AIZBGFRQTZWQQE-UHFFFAOYSA-N
• SMILES： OC(C(C)C1(C2C=CC=CC=2)CCCC1)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(1-phenylcyclopentyl)propanoic acid

Professional Introduction to 2-(1-phenylcyclopentyl)propanoic acid (CAS No. 1525457-63-9)

2-(1-phenylcyclopentyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1525457-63-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a propionic acid moiety linked to a phenylcyclopentyl group, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of its aromatic and cyclic components suggests possible interactions with biological targets, making it a subject of considerable research interest.

The structural framework of 2-(1-phenylcyclopentyl)propanoic acid consists of a propionic acid backbone, which is a well-known pharmacophore in drug design, and a phenylcyclopentyl side chain. The phenyl ring introduces hydrophobicity and potential π-π interactions, while the cyclopentyl group contributes to steric constraints and flexibility. Such structural features are often exploited in the development of bioactive molecules to optimize solubility, metabolic stability, and target binding affinity.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their diverse pharmacological properties. The phenylcyclopentyl moiety, in particular, has been investigated for its potential applications in central nervous system (CNS) disorders, inflammation, and cancer. Studies have demonstrated that derivatives of this scaffold can modulate neurotransmitter systems and interact with enzymes involved in disease pathways. For instance, modifications to the phenyl ring or the cyclopentyl group can alter the compound's bioavailability and efficacy, highlighting the importance of structural optimization.

One of the most compelling aspects of 2-(1-phenylcyclopentyl)propanoic acid is its potential as a lead compound for drug discovery. Its dual functionality—combining the propionic acid moiety with the phenylcyclopentyl group—offers multiple points for chemical modification. This flexibility allows researchers to fine-tune the molecule's properties, such as lipophilicity, solubility, and receptor binding affinity, to meet specific therapeutic requirements. The propionic acid group is particularly noteworthy, as it is commonly found in drugs that affect lipid metabolism and pain signaling.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(1-phenylcyclopentyl)propanoic acid for biological activity. Molecular docking studies have been employed to predict interactions with target proteins, providing insights into possible mechanisms of action. For example, computational models suggest that this compound may interact with enzymes involved in fatty acid metabolism or with receptors implicated in neurological disorders. These predictions have guided experimental efforts to validate such interactions and explore their therapeutic implications.

The synthesis of 2-(1-phenylcyclopentyl)propanoic acid presents both challenges and opportunities for synthetic chemists. The construction of the phenylcyclopentyl ring requires careful consideration of reaction pathways to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have made it feasible to produce complex molecules like this one with greater precision. These developments have not only facilitated the preparation of 2-(1-phenylcyclopentyl)propanoic acid but also enabled the exploration of its derivatives for enhanced biological activity.

In vitro studies have begun to uncover the potential pharmacological effects of 2-(1-phenylcyclopentyl)propanoic acid. Preliminary data suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production or inhibiting key signaling pathways involved in inflammation. Additionally, its interaction with lipid metabolism pathways has raised interest in its potential applications for metabolic disorders such as obesity or type 2 diabetes. While these findings are promising, further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

The pharmaceutical industry continues to invest in innovative approaches to drug development, recognizing the importance of structurally diverse compounds like 2-(1-phenylcyclopentyl)propanoic acid. Collaborative efforts between academic researchers and industry scientists are accelerating the discovery pipeline by combining experimental data with computational modeling. This interdisciplinary approach is crucial for identifying promising candidates that can progress into clinical trials and ultimately benefit patients worldwide.

As our understanding of biological systems evolves, so does our capacity to design molecules that interact selectively with disease-causing targets. The unique structural features of 2-(1-phenylcyclopentyl)propanoic acid, including its propionic acid moiety and phenylcyclopentyl side chain, make it a valuable scaffold for further exploration. By leveraging cutting-edge synthetic techniques and computational tools, researchers can continue to refine this compound's properties and unlock new therapeutic possibilities.

In conclusion,2-(1-phenylcyclopentyl)propanoic acid (CAS No. 1525457-63-9) represents a significant opportunity for innovation in pharmaceutical chemistry. Its structural complexity and potential biological activities position it as a promising candidate for further research into various therapeutic areas. As scientific knowledge advances and new methodologies emerge,this compound will undoubtedly play an important role in shaping the future of drug discovery and development.